819867-24-8((2',6'-Dimethoxy-[1,1'-biphenyl]-2-yl)diphenylphosphine)

(2',6'-Dimethoxy-[1,1'-biphenyl]-2-yl)diphenylphosphine Chemical and Physical Properties

Names and Identifiers

- (2',6'-Dimethoxy-[1,1'-biphenyl]-2-yl)diphenylphosphine
- [2-(2,6-dimethoxyphenyl)phenyl]-diphenyl-phosphane
- 2-(Diphenylphosphino)-2,6-dimethoxybiphenyl
- (2′,6′-Dimethoxy[1,1′-biphenyl]-2-yl)diphenylphosphine (ACI)
- [2-(2,6-Dimethoxyphenyl)phenyl]-diphenylphosphane
- MDL： MFCD22199795
- Inchi： 1S/C26H23O2P/c1-27-23-17-11-18-24(28-2)26(23)22-16-9-10-19-25(22)29(20-12-5-3-6-13-20)21-14-7-4-8-15-21/h3-19H,1-2H3
- InChI Key： SCPQRAVWOIURIW-UHFFFAOYSA-N
- SMILES： O(C)C1C(C2C(P(C3C=CC=CC=3)C3C=CC=CC=3)=CC=CC=2)=C(OC)C=CC=1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 29
Rotatable Bond Count: 6

(2',6'-Dimethoxy-[1,1'-biphenyl]-2-yl)diphenylphosphine Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
BAI LING WEI Technology Co., Ltd.	387656-1g	2-(DIPHENYLPHOSPHINO)-2',6'-DIMETHOXYBIPHENYL	819867-24-8	98%	1g	￥ 616	2022-04-26
abcr	AB438328-250 mg	(2',6'-Dimethoxy-[1,1'-biphenyl]-2-yl)diphenylphosphine, 95%; .	819867-24-8	95%	250MG	€75.90	2023-07-18
Chemenu	CM255153-25g	(2',6'-Dimethoxy-[1,1'-biphenyl]-2-yl)diphenylphosphine	819867-24-8	97%	25g	$351	2024-07-23
BAI LING WEI Technology Co., Ltd.	387656-5g	2-(DIPHENYLPHOSPHINO)-2',6'-DIMETHOXYBIPHENYL	819867-24-8	98%	5g	￥ 1914	2022-04-26
ChemScence	CS-0040959-25g	(2',6'-Dimethoxy[1,1'-biphenyl]-2-yl)diphenylphosphine	819867-24-8	≥97.0%	25g	$278.0	2022-04-26
eNovation Chemicals LLC	D633053-5g	(2',6'-DiMethoxy-[1,1'-biphenyl]-2-yl)diphenylphosphine	819867-24-8	97%	5g	$200	2024-06-05
eNovation Chemicals LLC	D633053-25g	(2',6'-DiMethoxy-[1,1'-biphenyl]-2-yl)diphenylphosphine	819867-24-8	97%	25g	$600	2024-06-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-XS965-1g	(2',6'-Dimethoxy-[1,1'-biphenyl]-2-yl)diphenylphosphine	819867-24-8	97%	1g	￥159.0	2022-06-09
ChemScence	CS-0040959-5g	(2',6'-Dimethoxy[1,1'-biphenyl]-2-yl)diphenylphosphine	819867-24-8	≥97.0%	5g	$68.0	2022-04-26
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-XS965-100mg	(2',6'-Dimethoxy-[1,1'-biphenyl]-2-yl)diphenylphosphine	819867-24-8	97%	100mg	52CNY	2021-05-08

(2',6'-Dimethoxy-[1,1'-biphenyl]-2-yl)diphenylphosphine Production Method

Synthetic Circuit 1

591-51-5

755017-61-9

819867-24-8

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ; -78 °C
1.2 Reagents: Triphenyl phosphite Solvents: Tetrahydrofuran ; -78 °C; -78 °C → rt
1.3 Solvents: Tetrahydrofuran ; 1 h, rt
1.4 Solvents: Water

Reference

One-pot syntheses of sterically shielded phosphorus ligands by selective stepwise nucleophilic substitution at triphenyl phosphite

Keller, Jan; Schlierf, Clemens; Nolte, Christoph; Mayer, Peter; Straub, Bernd F., Synthesis, 2006, (2), 354-365

Synthetic Circuit 2

1079-66-9

755017-61-9

819867-24-8

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; 5 min, -78 °C; 20 min, -78 °C
1.2 Solvents: Tetrahydrofuran ; 5 min, -78 °C; -78 °C → rt; 20 min, rt

Reference

Exploring the effect of phosphine ligand architecture on a Buchwald-Hartwig reaction: ligand synthesis and screening of reaction conditions

Nicastri, Kate A. ; Hill, Nicholas J., Journal of Chemical Education, 2021, 98(9), 2990-2996

Synthetic Circuit 3

694-80-4

151-10-0

1079-66-9

819867-24-8

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; 5 min, 0 °C; 0 °C → rt; 3.5 h, rt; rt → 0 °C
1.2 15 min, 0 °C; 15 min, 0 °C
1.3 Reagents: Diethyl ether , Water ; 0 °C
1.4 Reagents: Butyllithium Solvents: Hexane ; 0 °C → -78 °C; 5 min, -78 °C; 30 min, -78 °C
1.5 1 h, -78 °C; -78 °C → rt

Reference

Rhodium-catalyzed hydroformylation using hindered phosphine ligands: an in situ study

Rafter, Eoin; Gilheany, Declan G.; Reek, Joost N. H.; van Leeuwen, Piet W. N. M., ChemCatChem, 2010, 2(4), 387-391

(2',6'-Dimethoxy-[1,1'-biphenyl]-2-yl)diphenylphosphine Raw materials

(2',6'-Dimethoxy-[1,1'-biphenyl]-2-yl)diphenylphosphine Preparation Products

(2',6'-Dimethoxy-[1,1'-biphenyl]-2-yl)diphenylphosphine (819867-24-8)

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